Cas no 1186-31-8 (4-Methylhept-1-en-4-ol)
4-Methylhept-1-en-4-ol structure
Product Name:4-Methylhept-1-en-4-ol
4-Methylhept-1-en-4-ol Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-1-hepten-4-ol
- 4-methylhept-1-en-4-ol
- 1-Hepten-4-ol,4-methyl
- 1-methyl-1-propylbut-3-en-1-ol
- 4-methyl-hept-1-en-4-ol
- 4-methylhept-6-en-4-ol
- Methyl-allyl-propyl-carbinol
- FT-0694724
- 1186-31-8
- CS-0366629
- MFCD00021838
- 1-Hepten-4-ol, 4-methyl-
- Allylmethylpropylcarbinol
- DTXSID10922729
- SCHEMBL9451200
- 4-Methylhept-1-en-4-ol
-
- MDL: MFCD00021838
- Inchi: 1S/C8H16O/c1-4-6-8(3,9)7-5-2/h4,9H,1,5-7H2,2-3H3
- InChI Key: PYKQMQBNPLNLPS-UHFFFAOYSA-N
- SMILES: OC(C)(CC=C)CCC
Computed Properties
- Exact Mass: 128.12000
- Monoisotopic Mass: 128.120115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 88.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.1
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: colorless liquid
- Density: 0,83 g/cm3
- Melting Point: -31.5°C (estimate)
- Boiling Point: 202.67°C (estimate)
- Flash Point: 51°(124°F)
- Refractive Index: 1.4359 (estimate)
- PSA: 20.23000
- LogP: 2.11360
- Solubility: Insoluble in water
4-Methylhept-1-en-4-ol Customs Data
- HS CODE:2905290000
- Customs Data:
China Customs Code:
2905290000Overview:
2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4-Methylhept-1-en-4-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B495225-50mg |
4-Methylhept-1-en-4-ol |
1186-31-8 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B495225-100mg |
4-Methylhept-1-en-4-ol |
1186-31-8 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B495225-500mg |
4-Methylhept-1-en-4-ol |
1186-31-8 | 500mg |
$ 135.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437299-5g |
4-Methylhept-1-en-4-ol |
1186-31-8 | 98% | 5g |
¥949.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437299-25g |
4-Methylhept-1-en-4-ol |
1186-31-8 | 98% | 25g |
¥3172.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1437299-100g |
4-Methylhept-1-en-4-ol |
1186-31-8 | 98% | 100g |
¥9590.00 | 2024-08-09 |
4-Methylhept-1-en-4-ol Related Literature
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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